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Abstract

Mitochondrial-derived peptides (MDPs) are a novel class of signaling molecules with profound
effects on metabolism and cellular homeostasis. Among them, MOTS-c (Mitochondrial Open
Reading Frame of the 12S rRNA-c) has emerged as a critical regulator of metabolic function
and a key factor in the aging process. This technical guide provides a comprehensive overview
of the current understanding of endogenous MOTS-c levels during aging. It summarizes
guantitative data from human and animal studies, offers detailed experimental protocols for
MOTS-c quantification, and visualizes the core signaling pathways and experimental
workflows. The evidence suggests a complex, tissue-specific regulation of MOTS-c with age,
highlighting its potential as a therapeutic target for age-related diseases.

Introduction: MOTS-c, a Mitokine Regulating
Healthspan

MOTS-c is a 16-amino-acid peptide encoded by a short open reading frame (SORF) within the
12S ribosomal RNA (rRNA) region of the mitochondrial genome.[1][2] Initially identified for its
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role in enhancing insulin sensitivity and glucose metabolism, MOTS-c is now recognized as a
"mitokine"—a mitochondrial-derived signaling molecule that communicates the state of
mitochondrial health to the rest of the cell and organism.[3] Under conditions of metabolic
stress, MOTS-c can translocate from the mitochondria to the nucleus, where it regulates the
expression of a wide range of genes, including those with antioxidant response elements
(ARES).[1][4][5] Its primary mechanism of action involves the activation of 5' AMP-activated
protein kinase (AMPK), a master regulator of cellular energy balance.[3][6][7] Given that
mitochondrial dysfunction is a hallmark of aging, understanding the dynamics of endogenous
MOTS-c levels is crucial for developing interventions that promote healthy aging.[2][8]

Age-Related Changes in Endogenous MOTS-c
Levels

The expression and circulating levels of MOTS-c are dynamically regulated throughout the
lifespan, exhibiting significant changes with age that are tissue-dependent.

Circulating MOTS-c Levels Decline with Age

A consistent finding across multiple human studies is that plasma and serum concentrations of
MOTS-c decrease with advancing age.[1][2][9] This decline is associated with the onset of age-
related metabolic dysfunction and reduced physical capability.[1] In mice, a similar age-
dependent decrease in circulating MOTS-c is observed, which occurs concomitantly with the
development of insulin resistance.[9]

Table 1: Quantitative Changes in Circulating Endogenous MOTS-c Levels with Age in Humans

Age Group 1 Age Group 2 Percent

Population Reference
(Younger) (Older) Change
18-30 years 45-55 years -11% Healthy Males [9][10]
18-30 years 70-81 years -21% Healthy Males [1][9][10]

| 5-14 years (Control) | 5-14 years (Obese) | -16% (Total) / -20.3% (Males) | Children &
Adolescents |[11][12] |
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Note: Absolute concentrations vary significantly between studies and detection methods (see
Section 3).

Tissue-Specific Regulation: The Skeletal Muscle
Paradox

While circulating MOTS-c declines, its expression within skeletal muscle—a primary target
organ—shows a paradoxical increase with age in humans.[12] This suggests a complex,
differential regulation between tissue expression and secretion into circulation.[10] The
elevated muscle MOTS-c in older individuals is hypothesized to be linked to the characteristic
age-related shift from fast-twitch to slow-twitch muscle fibers.[10][13] In stark contrast, studies
in mice show that MOTS-c levels decrease with age in skeletal muscle, mirroring the decline
observed in circulation.[14][9]

Table 2: Quantitative Changes in Skeletal Muscle Endogenous MOTS-c Levels with Age

Age Group 1 Age Group 2

Species Fold Change Reference
(Younger) (Older)
45-55 years & ~1.5-fold
Human 18-30 years . [10][12][13]
70-81 years Higher

| Mouse | Young | Old (12 mo.) | Decline |[14][9] |

Experimental Protocols for MOTS-c Quantification

Accurate quantification of MOTS-c is critical for research and clinical development. The two
primary methods employed are Enzyme-Linked Immunosorbent Assay (ELISA) and Liquid
Chromatography-Mass Spectrometry (LC-MS). It is important to note that a significant
discrepancy has been reported between these methods, with ELISA kits measuring
substantially higher concentrations (ng/mL range) than LC-MS (pg/mL range).[15] This may be
due to differences in antibody specificity and the detection of MOTS-c fragments or related
peptides by ELISA.

Protocol 1: Quantification by Competitive ELISA
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This protocol is a generalized procedure based on commercially available competitive ELISA

Kits.[16][17] In this format, MOTS-c in the sample competes with a fixed amount of biotin-

labeled MOTS-c for a limited number of antibodies coated on the microplate.

Methodology:

e Preparation:

[e]

o

o

Bring all reagents and samples to room temperature.
Prepare serial dilutions of the MOTS-c standard to generate a standard curve.

Prepare samples. Plasma should be collected using EDTA or heparin as an anticoagulant
and centrifuged to remove platelets. Serum, cell culture supernatants, or tissue
homogenates can also be used.[16] Samples may require dilution in the provided sample
diluent.

o Assay Procedure:

[¢]

Add 50 L of standard or sample to each well of the antibody-coated microplate.

Immediately add 50 pL of Biotin-labeled MOTS-c (Detection Reagent A) to each well. Mix
gently.

Incubate for 45-60 minutes at 37°C.[16][17]

Aspirate the liquid from each well and wash the plate 3 times with 350 pL of wash buffer
per well.

Add 100 pL of Streptavidin-HRP conjugate (SABC or Detection Reagent B) to each well.
Incubate for 30 minutes at 37°C.
Aspirate and wash the plate 5 times with wash buffer.

Add 90 pL of TMB substrate solution to each well.
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o Incubate for 10-20 minutes at 37°C in the dark. The color development is inversely
proportional to the amount of MOTS-c in the sample.

o Add 50 pL of Stop Solution to each well. The color will change from blue to yellow.

o Data Analysis:
o Read the absorbance of each well at 450 nm immediately.

o Plot the absorbance (Y-axis) against the concentration of the standards (X-axis) to
generate a standard curve.

o Calculate the concentration of MOTS-c in the samples by interpolating their absorbance
values from the standard curve.

Protocol 2: Quantification by Liquid Chromatography-
Mass Spectrometry (LC-MS)

LC-MS provides high specificity and sensitivity for absolute quantification of the intact MOTS-c
peptide. This generalized workflow is based on published methods for peptide analysis in
plasma.[15][18]

Methodology:
e Sample Preparation:

o Protease Inhibition: To prevent degradation of endogenous peptides, collect whole blood
into tubes containing protease inhibitors or immediately dilute with an ice-cold solution

upon collection.[18]

o Protein Precipitation & Extraction: Add a protein precipitating agent (e.g., acetonitrile or
methanol) to the plasma sample to denature and remove larger proteins. Centrifuge to

pellet the precipitate.

o Solid-Phase Extraction (SPE): Load the supernatant onto an SPE cartridge (e.qg.,
polymeric or C18) to desalt the sample, remove lipids, and concentrate the peptides.
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o Elution & Reconstitution: Elute the peptides from the SPE cartridge using an appropriate
solvent (e.g., high organic content). The eluate can be injected directly or dried down and
reconstituted in a mobile phase-compatible solvent.

e LC Separation:

o Inject the prepared sample into a high-performance liquid chromatography (HPLC) or
ultra-high-performance liquid chromatography (UHPLC) system.

o Separate the peptides on a reversed-phase analytical column (e.g., C18, 0.3 x 100 mm)
using a gradient of increasing organic solvent (e.g., acetonitrile with 0.1% formic acid).[18]

e MS Detection and Quantification:

o The eluent from the LC column is directed into the ion source of a mass spectrometer
(e.g., a triple quadrupole or high-resolution Orbitrap).

o lonize the peptides using electrospray ionization (ESI).

o For quantification, use Selected Reaction Monitoring (SRM) or Parallel Reaction
Monitoring (PRM) mode. This involves selecting the precursor ion (the specific mass-to-
charge ratio of MOTS-c) and fragmenting it in the collision cell to produce specific product
ions.

o Monitor the intensity of one or more specific precursor-product ion transitions unique to
MOTS-c.

o Data Analysis:

o Generate a calibration curve using a synthetic MOTS-c standard spiked into a matrix (e.g.,
stripped plasma).

o Quantify the endogenous MOTS-c in the samples by comparing the peak areas of its
specific transitions to the calibration curve. The lower limit of detection can reach the low
pg/mL level.[15]
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Visualizing MOTS-c Signhaling and Experimental
Workflows
MOTS-c Signaling Pathway in Aging and Metabolism

MOTS-c acts as a retrograde signaling molecule, communicating mitochondrial status to the
nucleus. Its primary pathway involves the regulation of folate metabolism, which leads to the
accumulation of AICAR and subsequent activation of AMPK. This cascade influences a host of
downstream processes critical to aging, such as metabolic homeostasis, stress resistance, and
inflammation.[4][5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. MOTS-c, the Most Recent Mitochondrial Derived Peptide in Human Aging and Age-
Related Diseases - PubMed [pubmed.ncbi.nim.nih.gov]

3. ipharmapharmacy.com [ipharmapharmacy.com]
4. researchgate.net [researchgate.net]

5. Mitochondria-derived peptide MOTS-c: effects and mechanisms related to stress,
metabolism and aging - PMC [pmc.ncbi.nlm.nih.gov]

6. nbinno.com [nbinno.com]
7. researchgate.net [researchgate.net]
8. yuniquemedical.com [yuniquemedical.com]

9. MOTS-c: A promising mitochondrial-derived peptide for therapeutic exploitation - PMC
[pmc.ncbi.nlm.nih.gov]

10. Increased expression of the mitochondrial derived peptide, MOTS-c, in skeletal muscle
of healthy aging men is associated with myofiber composition | Aging [aging-us.com]

11. Mitochondrial-Encoded Peptide MOTS-c, Diabetes, and Aging-Related Diseases - PMC
[pmc.ncbi.nim.nih.gov]

12. alzdiscovery.org [alzdiscovery.org]

13. Increased expression of the mitochondrial derived peptide, MOTS-c, in skeletal muscle
of healthy aging men is associated with myofiber composition - PubMed
[pubmed.ncbi.nim.nih.gov]

14. MOTS-c: A novel mitochondrial-derived peptide regulating muscle and fat metabolism -
PMC [pmc.ncbi.nim.nih.gov]

15. Development of a mass spectrometry based detection method for the mitochondrion-
derived peptide MOTS-c in plasma samples for doping control purposes - PubMed
[pubmed.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b15615933?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1422-0067/23/19/11991
https://pubmed.ncbi.nlm.nih.gov/36233287/
https://pubmed.ncbi.nlm.nih.gov/36233287/
https://www.ipharmapharmacy.com/mots-c-peptide-therapy-2025-blueprint-metabolic-health-longevity-2/
https://www.researchgate.net/publication/367308415_Mitochondria-derived_peptide_MOTS-c_effects_and_mechanisms_related_to_stress_metabolism_and_aging
https://pmc.ncbi.nlm.nih.gov/articles/PMC9854231/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9854231/
https://www.nbinno.com/article/pharmaceutical-intermediates/mots-c-peptide-anti-aging-potential-na
https://www.researchgate.net/figure/Mechanism-and-function-of-MOTS-c-Short-open-reading-frame-on-12S-rRNA-of-mitochondrial_fig3_367308415
https://yuniquemedical.com/mots-c-stress-metabolism-aging/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9905433/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9905433/
https://www.aging-us.com/article/102944/text
https://www.aging-us.com/article/102944/text
https://pmc.ncbi.nlm.nih.gov/articles/PMC10244198/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10244198/
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/MOTS-c.pdf
https://pubmed.ncbi.nlm.nih.gov/32182209/
https://pubmed.ncbi.nlm.nih.gov/32182209/
https://pubmed.ncbi.nlm.nih.gov/32182209/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5116416/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5116416/
https://pubmed.ncbi.nlm.nih.gov/30394592/
https://pubmed.ncbi.nlm.nih.gov/30394592/
https://pubmed.ncbi.nlm.nih.gov/30394592/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615933?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 16. ELISAKit for Mitochondrial Open Reading Frame Of The 12S rRNA-c (MOTS-c) |
CEX132Mu | Mus musculus (Mouse) CLOUD-CLONE CORP.(CCC) [cloud-clone.com]

e 17. assaygenie.com [assaygenie.com]
e 18. newomics.com [newomics.com]

o To cite this document: BenchChem. [endogenous MOTS-c levels in aging]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615933/docs#endogenous-mots-c-levels-in-aging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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